(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone

• IUPAC Name: [5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
• InChI: InChI=1S/C20H16N2O4/c23-20(22-8-7-13-3-1-2-4-15(13)11-22)16-10-18(26-21-16)14-5-6-17-19(9-14)25-12-24-17/h1-6,9-10H,7-8,11-12H2
• InChI Key: DXXRVDOQOVLXEK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)C3=NOC(=C3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone is a useful research compound. Its molecular formula is C20H16N2O4 and its molecular weight is 348.358. The purity is usually 95%.
The exact mass of the compound (5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Methodologies : Various synthetic approaches have been developed for heterocyclic compounds with potential relevance to the compound . For example, a study detailed the synthesis and DFT calculations of novel derivatives, highlighting methods that could be applicable for synthesizing and analyzing similar compounds (Halim & Ibrahim, 2017).

• Crystal Structure and Complex Formation : Research into the crystal structure and complex formation of related heterocyclic compounds with metal ions provides insights into their potential applications in coordination chemistry (Sokol et al., 2011). This suggests areas of exploration for the compound in terms of its interaction with metal ions and potential for forming complexes.

Chemical Transformations and Reactivity

• Chemical Reactivity and Transformations : Studies have explored the reactivity and transformation of similar compounds, offering insights into their chemical behavior and potential applications. For instance, research on the photosolvolysis of bridgehead quaternary ammonium salts leading to the synthesis of benzoxazonine derivatives indicates the reactivity of such compounds under specific conditions (Bremner & Winzenberg, 1984).

• Electron Transfer and Photoreactivity : The study of photoinduced intermolecular electron transfer for the synthesis of dihydrobenzoquinolinone derivatives highlights the photoreactivity of similar compounds, suggesting potential applications in photochemical processes (Maekawa et al., 2004).